Cas no 53574-57-5 (5-formyl-2-Pyridinecarboxylic acid ethyl ester)

• Product Name: 5-formyl-2-Pyridinecarboxylic acid ethyl ester
• CAS No: 53574-57-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 356950
• PubChem ID: 13518565
• Update Time: 2025-04-19

5-formyl-2-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-Pyridinecarboxylic acid ethyl ester
• 2-Pyridinecarboxylic acid, 5-formyl-, ethyl ester
• ethyl 5-formylpyridine-2-carboxylate
• 53574-57-5
• SCHEMBL5191169
• DTXSID80542791
• DB-108934

• Inchi： 1S/C9H9NO3/c1-2-13-9(12)8-4-3-7(6-11)5-10-8/h3-6H,2H2,1H3
• InChI Key： BVUGISHGNCFSRC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C=O)=CN=1)=O)CC

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26